Cas no 78725-73-2 (1-(4-Nitrophenyl)prop-2-yn-1-ol)

• Product Name: 1-(4-Nitrophenyl)prop-2-yn-1-ol
• CAS No: 78725-73-2
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD09032690
• CID: 564081
• PubChem ID: 132905
• Update Time: 2025-04-19

1-(4-Nitrophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)prop-2-yn-1-ol
• 1-(4-NITRO-PHENYL)-PROP-2-YN-1-OL
• Benzenemethanol, a-ethynyl-4-nitro-
• 1-(4-nitrophenyl)-2-propyn-1-ol
• 1-(4-nitrophenyl)-2-propynyl-1-ol
• A917549
• DTXSID50999975
• alpha-Ethynyl-4-nitrobenzenemethanol
• MFCD09032690
• AC6829
• AKOS015964778
• PDUTVNAUVBKDTF-UHFFFAOYSA-N
• SCHEMBL6963691
• SY045257
• 78725-73-2
• Benzenemethanol, alpha-ethynyl-4-nitro-
• 1-(4-Nitro-phenyl)-2-propyn-1-ol
• AS-77571
• AKOS006330013
• 1-(4'-Nitrophenyl)-2-propyn-1-ol
• 1-Nppyo

• MDL： MFCD09032690
• Inchi： 1S/C9H7NO3/c1-2-9(11)7-3-5-8(6-4-7)10(12)13/h1,3-6,9,11H
• InChI Key： PDUTVNAUVBKDTF-UHFFFAOYSA-N
• SMILES： OC(C#C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.2

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 318.4±32.0 °C at 760 mmHg
• Flash Point: 113.1±27.3 °C
• Refractive Index: 1.616
• PSA: 66.05000
• LogP: 1.78460

1-(4-Nitrophenyl)prop-2-yn-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃